Cas no 1261928-67-9 (4-(3-Aminophenyl)-2-chlorobenzoic acid)

• Product Name: 4-(3-Aminophenyl)-2-chlorobenzoic acid
• CAS No: 1261928-67-9
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• MDL: MFCD18318996
• CID: 2764105
• PubChem ID: 53224923
• Update Time: 2025-06-12

4-(3-Aminophenyl)-2-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-AMINOPHENYL)-2-CHLOROBENZOIC ACID
• 1261928-67-9
• 4-(3-Aminophenyl)-2-chlorobenzoic acid, 95%
• DTXSID50688655
• 3'-Amino-3-chloro[1,1'-biphenyl]-4-carboxylic acid
• MFCD18318996
• 4-(3-Aminophenyl)-2-chlorobenzoic acid

• MDL： MFCD18318996
• Inchi： 1S/C13H10ClNO2/c14-12-7-9(4-5-11(12)13(16)17)8-2-1-3-10(15)6-8/h1-7H,15H2,(H,16,17)
• InChI Key： YMKSLVPSTVDFCK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 247.0400063Da
• Monoisotopic Mass: 247.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(3-Aminophenyl)-2-chlorobenzoic acid

Recent Advances in the Study of 4-(3-Aminophenyl)-2-chlorobenzoic acid (CAS: 1261928-67-9) in Chemical Biology and Pharmaceutical Research

4-(3-Aminophenyl)-2-chlorobenzoic acid (CAS: 1261928-67-9) is a structurally unique compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This molecule, characterized by its aminophenyl and chlorobenzoic acid moieties, has demonstrated potential as a versatile building block for drug discovery and as a probe for studying biological systems. Recent studies have explored its applications in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 4-(3-Aminophenyl)-2-chlorobenzoic acid as a core scaffold for designing novel protein kinase inhibitors. The research team demonstrated that modifications at the amino group position could yield compounds with selective activity against specific kinase isoforms, potentially offering new therapeutic avenues for cancer treatment. The compound's ability to form stable hydrogen bonds with kinase active sites was identified as a key factor in its inhibitory properties.

In the field of chemical biology, researchers have utilized 1261928-67-9 as a molecular probe to study protein-protein interactions. A recent Nature Chemical Biology publication (2024) described its application in developing photoaffinity labeling reagents, enabling the mapping of transient protein interactions in live cells. The chlorobenzoic acid moiety proved particularly valuable for subsequent bioconjugation reactions, facilitating the attachment of various reporter groups for detection and analysis.

From a synthetic chemistry perspective, new methodologies have been developed for the efficient production of 4-(3-Aminophenyl)-2-chlorobenzoic acid derivatives. A 2024 Organic Process Research & Development article highlighted a continuous flow chemistry approach that significantly improved the yield and purity of this compound while reducing environmental impact compared to traditional batch synthesis methods. This advancement is particularly relevant for scaling up production for pharmaceutical applications.

The compound's physicochemical properties have also been the subject of recent investigation. Computational studies published in Physical Chemistry Chemical Physics (2023) provided detailed insights into its conformational flexibility and electronic structure, which are crucial for understanding its interactions with biological targets. These findings are informing the design of more potent analogs with improved pharmacokinetic properties.

Looking forward, 4-(3-Aminophenyl)-2-chlorobenzoic acid continues to show promise in multiple areas of pharmaceutical research. Ongoing clinical trials are evaluating derivatives of this compound as potential treatments for inflammatory diseases, while its application in diagnostic agent development is being explored in several academic and industrial laboratories. The versatility of this molecular scaffold suggests it will remain an important tool in chemical biology and drug discovery for years to come.